1,8-Naphthyridin-2-amine, 7-methyl-5-(trifluoromethyl)-

• CAS No.: 56097-91-7
• Molecular Formula: C10H8F3N3
• Molecular Weight: 227.19 g/mol
• IUPAC Name: 7-methyl-5-(trifluoromethyl)-1,8-naphthyridin-2-amine
• InChI: InChI=1S/C10H8F3N3/c1-5-4-7(10(11,12)13)6-2-3-8(14)16-9(6)15-5/h2-4H,1H3,(H2,14,15,16)
• InChI Key: QSWPTJDQKDORBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC(=NC2=N1)N)C(F)(F)F

Description

1,8-Naphthyridin-2-amine, 7-methyl-5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H8F3N3 and its molecular weight is 227.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A process as claimed in claim 1 wherein 2,6-diaminopyridine is reacted with 1,1,1-trifluoroacetylacetone and the 2-amino-5-methyl-7-trifluoromethyl-1,8-naphthyridine and 2-amino-5-trifluoromethyl-7-methyl-1,8-naphthyridine thus obtained converted to the 2-oxo analogs by reaction with an alkali metal nitrite in the presence of trifluoroacetic acid or pentafluoropropionic acid to provide 5-methyl-7-trifluoromethyl-1,8-naphthyridin-2(1H)-one and 5-trifluoromethyl-7-methyl-1,8-naphthyridin-2(1H)-one.